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Compound of Interest

Compound Name: Ethyl piperidine-3-carboxylate

Cat. No.: B042732 Get Quote

An In-depth Technical Guide to the Safety, Handling, and MSDS of Ethyl Piperidine-3-
Carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and Material Safety

Data Sheet (MSDS) information for Ethyl piperidine-3-carboxylate. The information

presented is crucial for ensuring safe laboratory practices and mitigating potential risks

associated with the use of this compound in research and development.

Chemical Identification and Physical Properties
Ethyl piperidine-3-carboxylate is a chemical compound with the molecular formula

C8H15NO2 and a molecular weight of approximately 157.21 g/mol .[1][2] It is typically a

colorless to light-colored liquid.[1][3]

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C8H15NO2 [1][2]

Molecular Weight 157.21 g/mol [1][2]

Appearance Colorless liquid [1]

Density
1.043 g/mL at 25 °C (for (S)-

isomer)

Flash Point
76.7 °C (170.1 °F) (for (S)-

isomer)
[4]

Refractive Index n20/D 1.471 (for (S)-isomer)

Storage Class Combustible liquids [4]

Hazard Identification and Classification
Ethyl piperidine-3-carboxylate and its isomers are classified as hazardous substances. The

primary hazards are related to skin, eye, and respiratory irritation, with a significant risk of

serious eye damage.

Table 2: GHS Hazard Classification
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin Irritation

(Category 2)
GHS07 Warning

H315: Causes skin

irritation.[5][6]

Serious Eye Damage

(Category 1)
GHS05 Danger

H318: Causes serious

eye damage.[4][5][7]

Eye Irritation

(Category 2)
GHS07 Warning

H319: Causes serious

eye irritation.[6]

Specific target organ

toxicity — single

exposure (Respiratory

tract irritation)

(Category 3)

GHS07 Warning

H335: May cause

respiratory irritation.[5]

[6]

Safety and Handling Procedures
Proper handling and storage of Ethyl piperidine-3-carboxylate are essential to minimize

exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling this chemical

to determine the appropriate PPE.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Source

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[5]

[5]

Skin Protection

Wear fire/flame resistant and

impervious clothing. Handle

with compatible chemical-

resistant gloves.[5][6]

[5][6]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with an

appropriate filter (e.g., type

ABEK (EN14387)).[5]

[5]

Handling and Storage
Handling: Handle in a well-ventilated place.[5] Avoid all personal contact, including inhalation

of dust, fumes, gas, mist, vapors, or spray.[5][8] Do not eat, drink, or smoke when using this

product.[9] Wash hands and any exposed skin thoroughly after handling.[6][10]

Storage: Store in a cool, dry, and well-ventilated area.[5][8] Keep the container tightly closed.

[5][6][10] Store locked up.[5][10]

Emergency Procedures
First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Table 4: First Aid Measures
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Exposure Route First Aid Protocol Source

Inhalation

Move the victim into fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and consult

a doctor immediately.[5][6][10]

[5][6][10]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water. If

skin irritation occurs, get

medical help.[5][6][10]

[5][6][10]

Eye Contact

Immediately rinse with water

for several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Get medical help immediately.

[5][6][7][10]

[5][6][7][10]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.[7]

[7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

[7]

Specific Hazards: The chemical is combustible.[8] Heating may cause expansion or

decomposition leading to violent rupture of containers.[8]

Protective Actions for Fire-Fighters: Wear a self-contained breathing apparatus for firefighting

if necessary.[5][7][8]
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Accidental Release Measures
Personal Precautions: Avoid dust formation and breathing vapors.[5] Use personal protective

equipment.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[11]

Methods for Cleaning Up: Collect and arrange for disposal.[5] Absorb with inert material

(e.g., sand, earth) and place in a suitable container for disposal.[8]

Experimental Protocols
Safety data sheet information is typically derived from standardized tests. While specific

experimental protocols for Ethyl piperidine-3-carboxylate are not detailed in the provided

search results, the hazard classifications are based on methodologies outlined by regulatory

bodies such as the Occupational Safety and Health Administration (OSHA) and the European

Chemicals Agency (ECHA). These protocols generally involve in vitro or in vivo studies to

assess skin and eye irritation, and toxicity. For instance, skin irritation is often determined using

rabbit models, while eye irritation potential is assessed via the Draize test or alternative in vitro

methods.

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Ethyl piperidine-
3-carboxylate, from initial risk assessment to emergency response.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.echemi.com/sds/ethyl-3r-piperidine-3-carboxylate-temppid160705008395.html
https://www.capotchem.com/doc/viewmsds_67848-59-3.html
https://www.echemi.com/sds/ethyl-3r-piperidine-3-carboxylate-temppid160705008395.html
https://store.apolloscientific.co.uk/storage/msds/OR0070_msds.pdf
https://www.benchchem.com/product/b042732?utm_src=pdf-body
https://www.benchchem.com/product/b042732?utm_src=pdf-body
https://www.benchchem.com/product/b042732?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Handling Emergency Response

Risk Assessment Gather MSDS Select Appropriate PPE Use in Well-Ventilated Area Follow Safe Handling Practices Store in a Cool, Dry, Ventilated Area

Exposure Event
Potential

Accidental SpillPotential

FirePotential

Administer First Aid Seek Medical Attention

Follow Spill Cleanup Protocol

Use Appropriate Extinguishing Media

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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